Cas no 2680698-60-4 (benzyl N-(3-bromo-1H-1,2,4-triazol-5-yl)methylcarbamate)

• Product Name: benzyl N-(3-bromo-1H-1,2,4-triazol-5-yl)methylcarbamate
• CAS No: 2680698-60-4
• MF: C₁₁H₁₁BrN₄O₂
• MW: 311.134640932083
• CID: 5632845
• PubChem ID: 165922095
• Update Time: 2025-10-29

benzyl N-(3-bromo-1H-1,2,4-triazol-5-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(3-bromo-1H-1,2,4-triazol-5-yl)methyl]carbamate
• EN300-28292151
• 2680698-60-4
• benzyl N-(3-bromo-1H-1,2,4-triazol-5-yl)methylcarbamate

• Inchi： 1S/C11H11BrN4O2/c12-10-14-9(15-16-10)6-13-11(17)18-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,13,17)(H,14,15,16)
• InChI Key： QEJBEBQPIXLEKU-UHFFFAOYSA-N
• SMILES： BrC1=NNC(CNC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 310.00654g/mol
• Monoisotopic Mass: 310.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-(3-bromo-1H-1,2,4-triazol-5-yl)methylcarbamate

Benzyl N-(3-Bromo-1H-1,2,4-Triazol-5-Yl)Methylcarbamate: A Comprehensive Overview

Benzyl N-(3-bromo-1H-1,2,4-triazol-5-yl)methylcarbamate, identified by the CAS number 2680698-60-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a methylcarbamate moiety attached to a 1H-1,2,4-triazole ring substituted with a bromine atom. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and agrochemicals.

The synthesis of benzyl N-(3-bromo-1H-1,2,4-triazol-5-yl)methylcarbamate typically involves multi-step reactions. The process often starts with the preparation of the 1H-1,2,4-triazole derivative through cyclization reactions. This is followed by bromination at the 3-position of the triazole ring using appropriate brominating agents. The final step involves the introduction of the methylcarbamate group via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that benzyl N-(3-bromo-1H-1,2,4-triazol-5-yl)methylcarbamate exhibits moderate to high activity against various enzymes and cellular targets. For instance, research published in 2023 demonstrated its inhibitory effects on histone deacetylases (HDACs), which are key targets in cancer therapy. The bromine substitution at the triazole ring plays a critical role in enhancing the compound's bioactivity by modulating its electronic properties and improving its binding affinity to target proteins.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. Field trials conducted in 2023 indicated that it possesses effective pesticidal properties against several crop pests. The methylcarbamate group contributes to its stability under environmental conditions, making it suitable for use in agricultural settings. However, further studies are required to assess its long-term environmental impact and ensure sustainable use.

The structural versatility of benzyl N-(3-bromo-1H-1,2,4-triazol-5-yl)methylcarbamate also makes it an attractive candidate for chemical modifications. Researchers have been investigating the effects of substituting different groups on the triazole ring or altering the benzyl moiety to optimize its properties for specific applications. For example, replacing bromine with other halogens or introducing electron-donating groups has been shown to influence both its solubility and bioavailability.

From a toxicological perspective, recent studies have evaluated the safety profile of this compound. Acute toxicity tests indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and ecosystems.

In conclusion, benzyl N-(3-bromo-1H-1,2,4-triazol